Cas no 19597-55-8 (5,7-Octadien-4-one,2-methyl-8-phenyl-)

• Product Name: 5,7-Octadien-4-one,2-methyl-8-phenyl-
• CAS No: 19597-55-8
• MF: C₁₅H₁₈O
• MW: 214.302824497223
• CID: 234881
• PubChem ID: 6307126
• Update Time: 2025-04-19

5,7-Octadien-4-one,2-methyl-8-phenyl- Chemical and Physical Properties

Names and Identifiers

• 5,7-Octadien-4-one,2-methyl-8-phenyl-
• (5E,7E)-2-methyl-8-phenylocta-5,7-dien-4-one
• 2-methyl-8-phenyl-5-thioxo-2,3,5,6-tetrahydro-oxazolo[3,2-c]pyrimidin-7-one
• 2-methyl-8-phenyl-octa-5,7-dien-4-one
• AC1NO5GP
• NSC281007
• SCHEMBL20972761
• 19597-55-8
• NSC-194324
• NSC194324

• Inchi： 1S/C15H18O/c1-13(2)12-15(16)11-7-6-10-14-8-4-3-5-9-14/h3-11,13H,12H2,1-2H3/b10-6+,11-7+
• InChI Key： HBUVXYWESGKFMI-JMQWPVDRSA-N
• SMILES： O=C(/C=C/C=C/C1C=CC=CC=1)CC(C)C

Computed Properties

• Exact Mass: 214.13584
• Monoisotopic Mass: 214.135765
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Topological Polar Surface Area: 17.1
• XLogP3: 3.9

Experimental Properties

• Density: 0.971
• Boiling Point: 353.1°Cat760mmHg
• Flash Point: 133.5°C
• Refractive Index: 1.547
• PSA: 17.07
• LogP: 3.87120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes